Cas no 26454-53-5 (9H-xanthene-9-carbonyl chloride)

• Product Name: 9H-xanthene-9-carbonyl chloride
• CAS No: 26454-53-5
• MF: C₁₄H₉ClO₂
• MW: 244.67306303978
• MDL: MFCD03424721
• CID: 252749
• PubChem ID: 2760892
• Update Time: 2025-04-23

9H-xanthene-9-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 9H-Xanthene-9-carbonylchloride
• 9-Xanthencarbonyl chloride
• 9-xanthenecarbonyl chloride
• 9-xanthene-carboxylic acid chloride
• F2190-0127
• OR5222
• xanthene-9-carbonyl chloride
• Xanthene-9-carbonylchloride (8CI)
• xanthene-9-carboxylic acid chloride
• 9H-xanthene-9-carbonyl chloride

• MDL： MFCD03424721
• Inchi： 1S/C14H9ClO2/c15-14(16)13-9-5-1-3-7-11(9)17-12-8-4-2-6-10(12)13/h1-8,13H
• InChI Key： JYRSCMLJPXJTLI-UHFFFAOYSA-N
• SMILES： ClC(C1C2C=CC=CC=2OC2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 244.02900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1

Experimental Properties

• Density: 1.335
• Boiling Point: 338.1°C at 760 mmHg
• Flash Point: 125.3°C
• Refractive Index: 1.625
• PSA: 26.30000
• LogP: 3.68960

9H-xanthene-9-carbonyl chloride Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36
• Safety Instruction： 26
• Hazardous Material Identification：

Additional information on 9H-xanthene-9-carbonyl chloride

Introduction to 9H-Xanthene-9-carbonylchloride (CAS No: 26454-53-5)

9H-Xanthene-9-carbonylchloride, identified by the chemical abstracts service number 26454-53-5, is a significant intermediate in the field of organic synthesis and pharmaceutical chemistry. This compound belongs to the xanthene family, a class of heterocyclic aromatic compounds known for their broad range of biological activities and industrial applications. The presence of a carbonyl chloride functional group at the 9-position of the xanthene core makes it a versatile building block for the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.

The structural uniqueness of 9H-Xanthene-9-carbonylchloride lies in its ability to undergo various chemical transformations, including nucleophilic addition, condensation reactions, and cyclization processes. These reactions are pivotal in constructing intricate molecular architectures that are often required in drug design. Recent advancements in synthetic methodologies have highlighted its role as a precursor in the preparation of bioactive molecules with potential applications in medicinal chemistry.

In the realm of pharmaceutical research, 9H-Xanthene-9-carbonylchloride has garnered attention due to its utility in generating derivatives with enhanced pharmacological properties. For instance, studies have demonstrated its effectiveness in synthesizing xanthene-based compounds that exhibit antimicrobial, anti-inflammatory, and anticancer activities. The carbonyl chloride moiety facilitates facile functionalization, allowing chemists to modify the core structure and optimize biological efficacy. Such modifications are critical for improving drug solubility, bioavailability, and target specificity.

Recent publications have explored the use of 9H-Xanthene-9-carbonylchloride in the development of small-molecule inhibitors targeting specific enzymatic pathways. One notable area of research involves its application in creating protease inhibitors, which are essential for treating chronic diseases such as HIV/AIDS and cancer. The xanthene scaffold provides a stable platform for designing molecules that can selectively interact with disease-causing enzymes, thereby disrupting pathological processes without harming healthy cells.

The synthesis of 9H-Xanthene-9-carbonylchloride typically involves multi-step organic reactions starting from readily available precursors. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and directed ortho-metalation strategies, have been employed to enhance yield and purity. These methods align with contemporary trends toward greener and more efficient synthetic processes, reducing waste and minimizing environmental impact.

From an industrial perspective, the demand for 9H-Xanthene-9-carbonylchloride has increased due to its role in producing high-value pharmaceutical intermediates. Manufacturers have optimized production protocols to meet stringent quality standards while maintaining cost-effectiveness. This has been achieved through process intensification techniques and continuous flow chemistry, which improve scalability without compromising product integrity.

The compound's reactivity also makes it valuable in material science applications beyond pharmaceuticals. For example, researchers have investigated its use in developing luminescent materials and organic electronic components. The xanthene core contributes to photophysical properties such as fluorescence and phosphorescence, making it suitable for optoelectronic devices used in displays and sensors.

In conclusion,9H-Xanthene-9-carbonylchloride (CAS No: 26454-53-5) represents a cornerstone compound in modern synthetic chemistry with far-reaching implications for drug discovery and material science. Its structural versatility and functional group compatibility continue to inspire innovative research endeavors aimed at addressing global health challenges through advanced chemical solutions.